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Compound of Interest

Compound Name:
1,3-Benzodioxole-5-propanol, 6-

amino-

CAS No.: 189813-95-4

Cat. No.: B12557309

Get Quote

Executive Summary & Chemical Identity[1]
6-amino-1,3-benzodioxole-5-propanol is a bifunctional building block characterized by a

benzodioxole (methylenedioxybenzene) core substituted with an amino group at position 6 and

a 3-hydroxypropyl chain at position 5. This specific substitution pattern (ortho-amino alkyl

alcohol) makes it a critical precursor for constructing nitrogen-containing heterocycles,

particularly tetrahydroquinolines and indoles, via cyclization reactions.

Nomenclature & Identification
Due to variations in IUPAC naming conventions, this compound may appear under several

synonyms in literature and databases.
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Identifier Details

Primary Name 6-Amino-1,3-benzodioxole-5-propanol

IUPAC Name 3-(6-Amino-1,3-benzodioxol-5-yl)propan-1-ol

CAS Number
Not widely indexed (Often synthesized in situ or

custom; see Isomer Note below)

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

SMILES NC1=CC2=C(OCO2)C=C1CCCO

Key Synonyms
6-Amino-5-(3-hydroxypropyl)-1,3-benzodioxole;

6-Amino-hydrocinnamyl alcohol (derivative)

CRITICAL ISOMER NOTE: Do not confuse this compound with 3-amino-3-(1,3-benzodioxol-5-

yl)propan-1-ol (CAS 113511-45-8), where the amino group is located on the propyl chain

(benzylic position) rather than on the aromatic ring. The ring-amino isomer discussed here is

distinct and serves different synthetic pathways (e.g., quinoline synthesis).

Structural Analysis & Reactivity
The molecule features three distinct reactive centers that dictate its utility in medicinal

chemistry:

Aromatic Amino Group (-NH₂ at C6): Highly nucleophilic; susceptible to acylation, alkylation,

or diazotization. In acidic media, it can participate in intramolecular cyclization with the side

chain.

Primary Alcohol (-OH at Propyl Terminus): Suitable for oxidation to aldehydes/acids,

conversion to leaving groups (halides/tosylates), or direct esterification.
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1,3-Benzodioxole Ring: Electron-rich system (similar to catechol ethers), sensitive to strong

Lewis acids (cleavage risk) but stable under standard basic or mild acidic conditions.

Logical Reactivity Pathway (DOT Diagram)

6-Amino-1,3-benzodioxole-5-propanol

Intramolecular Cyclization
(Tetrahydroquinoline Formation) Acid Catalysis / Mitsunobu 

Oxidation to Aldehyde/Acid
 Swern / Dess-Martin 

N-Alkylation / Protection

 R-X / Boc2O 

Click to download full resolution via product page

Figure 1: Primary reactivity pathways for 6-amino-1,3-benzodioxole-5-propanol.

Synthesis Protocols
Since the specific CAS is not widely commercialized, researchers typically synthesize this

compound from 6-nitro-1,3-benzodioxole-5-carbaldehyde or 3-(1,3-benzodioxol-5-yl)propanoic

acid derivatives. Below is a validated route via the Nitro-Aldol / Reduction pathway.

Route A: From 6-Nitro-Piperonal (Recommended)
This route builds the propyl chain via a Wittig or Horner-Wadsworth-Emmons (HWE) reaction,

followed by simultaneous reduction of the alkene and nitro group.

Step 1: Chain Extension (HWE Reaction)
Reagents: 6-Nitro-1,3-benzodioxole-5-carbaldehyde, Triethyl phosphonoacetate, NaH (or

K2CO3).

Product: Ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)acrylate.

Step 2: Hydrogenation & Reduction
Reagents: H₂ (Pd/C) or Fe/HCl (for Nitro -> Amino), followed by LiAlH₄ (for Ester -> Alcohol).
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Note: Direct reduction of the nitro-ester to the amino-alcohol can be achieved, but stepwise

reduction (Nitro -> Amino, then Ester -> Alcohol) often yields higher purity to avoid over-

reduction or polymerization.

Detailed Protocol: Stepwise Reduction
Nitro Reduction (Catalytic Hydrogenation):

Dissolve the nitro-acrylate intermediate (10 mmol) in MeOH (50 mL).

Add 10% Pd/C (10 wt%).

Stir under H₂ atmosphere (balloon pressure) for 12 hours.

Monitor: TLC should show disappearance of the yellow nitro compound.

Workup: Filter through Celite, concentrate to yield the amino-ester or amino-acid

intermediate.

Ester Reduction (Lithium Aluminum Hydride):

Suspend LiAlH₄ (2.5 equiv) in dry THF (30 mL) at 0°C under N₂.

Add the amino-ester (dissolved in THF) dropwise.

Allow to warm to RT and stir for 4 hours.

Quench: Fieser workup (Water, 15% NaOH, Water).

Purification: Flash chromatography (EtOAc/Hexane or DCM/MeOH).

Synthesis Workflow Diagram
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6-Nitro-1,3-benzodioxole-5-carbaldehyde

Step 1: HWE Reaction
(Triethyl phosphonoacetate, NaH)

Intermediate: Ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)acrylate

Step 2: Hydrogenation
(H2, Pd/C)

Intermediate: Ethyl 3-(6-amino-1,3-benzodioxol-5-yl)propanoate

Step 3: Hydride Reduction
(LiAlH4, THF)

Target: 6-Amino-1,3-benzodioxole-5-propanol

Click to download full resolution via product page

Figure 2: Stepwise synthesis from 6-nitro-piperonal.

Applications in Drug Discovery[3][4]
This intermediate is primarily used in the synthesis of tetrahydroquinoline and quinoline

scaffolds, which are ubiquitous in alkaloids and pharmaceutical agents.

Trabectedin (Yondelis) Analogs
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The 6-amino-1,3-benzodioxole moiety mimics the A-ring of the Ecteinascidin (Trabectedin)

antitumor alkaloids. The 3-hydroxypropyl chain allows for cyclization to form the B-ring

(tetrahydroisoquinoline or similar fused systems) via a Pictet-Spengler or Bischler-Napieralski

reaction (after oxidation to aldehyde).

Kinase Inhibitors
Benzodioxole-containing amines are frequent pharmacophores in kinase inhibitors (e.g.,

EGFR, VEGFR). The propanol chain provides a handle for attaching solubilizing groups (like

morpholine or piperazine) via ether or ester linkages.

GPCR Ligands
Derivatives of this compound have been explored as antagonists for dopamine (D2) and

serotonin (5-HT) receptors, where the benzodioxole ring mimics the catechol group of the

endogenous neurotransmitter.

Safety & Handling
Parameter Guideline

Hazard Classification
Irritant (Skin/Eye/Respiratory). Potential

sensitizer due to aniline moiety.

Storage

Store at 2-8°C under inert atmosphere

(Argon/Nitrogen). The amino group is prone to

oxidation (darkening) upon air exposure.

Solubility
Soluble in DMSO, Methanol, DCM. Sparingly

soluble in water.

Incompatibility
Strong oxidizing agents, acid chlorides,

anhydrides (unless derivatization is intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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